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Compound of Interest

Compound Name: Trimethylhydrazine

Cat. No.: B156840

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of
trimethylhydrazine, a reactive chemical intermediate used in organic synthesis and
pharmaceutical manufacturing. It includes tabulated physicochemical data, detailed
experimental protocols for the determination of these properties, and a workflow diagram
illustrating the characterization process.

Physicochemical Data of Trimethylhydrazine

Trimethylhydrazine is a colorless, flammable liquid.[1] The most commonly referenced isomer
is 1,1,2-trimethylhydrazine (CAS Registry Number: 1741-01-1).[2][3] Data for this and related
compounds are summarized below for clarity and comparative analysis.

Table 1: Molecular Weight of Trimethylhydrazine and
Derivatives
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Molecular
Compound Molecular .
CAS Number Weight (g/mol  Source
Name Formula )
1,1,2-
Trimethylhydrazi ~ 1741-01-1 CsH10N2 74.12 [1]
ne
1,1,2-
Trimethylhydrazi 1741-01-1 C3H1oN:2 74.13 [2][4]
ne
1,1,2-
Trimethylhydrazi ~ 1741-01-1 CsH1o0N2 74.1249 [3]
ne
11,2-
Trimethylhydrazi
339539-94-5 C3H12CI2Nz2 147.05 [5]

ne
dihydrochloride
Trimethylhydrazi

_ 60597-20-8 CsH11CIN2 110.58 [6]
ne hydrochloride
1,1,1-
Trimethylhydrazi 3288-80-0 CsHi1IN2 202.04 [71[81I9]
nium iodide

Table 2: Density of 1,1,2-Trimethylhydrazine

Density (g/lcm?) Conditions Source
0.8648 (estimate) Not Specified [1]
0.787 Not Specified

0.814 18 °C [10]

Note: Discrepancies in reported values can arise from different experimental conditions, purity
of the sample, and whether the value is experimental or an estimate.
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Experimental Protocols

Accurate determination of molecular weight and density is critical for substance identification,
quality control, and process development. The following are standard methodologies for these
measurements.

Determination of Molecular Weight via Mass
Spectrometry

Mass spectrometry is the definitive method for determining the molecular weight of a
compound with high accuracy and precision.[7]

Principle: This techniqgue measures the mass-to-charge ratio (m/z) of ionized molecules.[11] A
molecule is ionized, and the resulting ion is accelerated through a magnetic or electric field.
The path of the ion is dependent on its m/z ratio, allowing for precise mass determination. The
peak with the highest m/z value, excluding isotope peaks, generally corresponds to the
molecular ion, from which the molecular weight is determined.[12]

Detailed Methodology (Electron lonization - EI-MS):

o Sample Introduction: A small, pure sample of liquid trimethylhydrazine is injected into the
instrument, where it is vaporized under a high vacuum.

 lonization: The gaseous molecules are bombarded with a high-energy electron beam
(typically 70 eV). This process ejects an electron from the molecule, forming a positively
charged radical cation known as the molecular ion (M+e).

o Acceleration: The newly formed ions are accelerated by an electric field, ensuring they all
have the same kinetic energy.

» Deflection/Analysis: The accelerated ions travel through a magnetic field, which deflects
them. The degree of deflection is inversely proportional to the ion's mass-to-charge ratio.
Lighter ions are deflected more than heavier ones.

o Detection: An electron multiplier or Faraday cup detects the ions. The detector measures the
abundance of ions at each m/z value.
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o Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The molecular
weight is determined from the m/z value of the molecular ion peak. High-resolution mass
spectrometry can provide a molecular formula by measuring the mass with enough precision
to distinguish between compounds with the same nominal mass.[12]

Determination of Density

The density of a liquid can be determined with high precision using several established
methods.

Principle: This gravimetric method provides a very precise determination of density by
measuring the mass of a known, precise volume of the liquid. A pycnometer is a glass flask
with a specific, calibrated volume.[13]

Detailed Methodology:
e Preparation: Clean and thoroughly dry the pycnometer and its ground glass stopper.

o Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (mo) using an
analytical balance.

» Calibration with a Reference Liquid (e.g., Distilled Water):

[¢]

Fill the pycnometer with distilled water of a known temperature.

o Insert the stopper, allowing excess water to exit through the capillary hole to ensure the
volume is exact.

o Carefully dry the exterior of the pycnometer.

o Weigh the water-filled pycnometer (ma).

o Record the temperature of the water to use the correct reference density (p_water).
o The volume of the pycnometer (V) is calculated as: V = (m1 - mo) / p_water.

e Measurement of Trimethylhydrazine:
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o Empty, clean, and dry the pycnometer.

o Fill the pycnometer with trimethylhydrazine, ensuring the temperature is controlled and
recorded.

o Insert the stopper, wipe the exterior dry, and weigh the filled pycnometer (mz2).
o Calculation: The density of trimethylhydrazine (p_sample) is calculated using the formula:
o p_sample =(mz2-mo)/V

Principle: This modern, automated technique measures the density of a liquid based on
changes in the oscillation frequency of a U-shaped tube when it is filled with the sample.[1] The
principle relies on a mass-spring model.[1]

Detailed Methodology:

 Instrument Calibration: The instrument is first calibrated using two standards of precisely
known densities, often dry air and ultrapure water. This calibration determines the instrument
constants.

o Sample Injection: A small volume of the trimethylhydrazine sample is injected into the
clean, dry borosilicate glass U-tube.[1] Care must be taken to avoid introducing air bubbles.

o Measurement: The U-tube, containing the sample, is electronically excited (typically by a
piezoelectric element) to oscillate at its natural resonant frequency.[1][8]

e Frequency Detection: An optical sensor precisely measures the period of oscillation. The
oscillation period is directly related to the total mass of the tube and its contents.

» Density Calculation: The instrument's software automatically calculates the density of the
sample based on its measured oscillation period relative to the calibration standards. The
relationship is typically expressed as p = At2 - B, where 1 is the oscillation period and A and
B are the instrument constants.[1]

Mandatory Visualization
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The following diagram illustrates the logical workflow for the physicochemical characterization
of a chemical substance like trimethylhydrazine.

Workflow for characterizing a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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